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Compound of Interest

Compound Name: CLK8

Cat. No.: B15610862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
CLK8 is a potent and specific small molecule inhibitor of Circadian Locomotor Output Cycles

Kaput (CLOCK), a core component of the mammalian circadian clock.[1] Its primary application

is in the study of circadian rhythms and their role in various physiological processes and

pathologies, such as metabolic diseases and mood disorders.[2][3]

Mechanism of Action: The circadian clock is governed by a transcriptional-translational

feedback loop.[4] The heterodimer of CLOCK and Brain and Muscle ARNT-Like 1 (BMAL1)

proteins acts as a master transcriptional activator, driving the expression of Period (Per) and

Cryptochrome (Cry) genes.[4][5] The resulting PER and CRY proteins then translocate back

into the nucleus to inhibit the activity of the CLOCK:BMAL1 complex, thus forming a negative

feedback loop.[6][7]

CLK8 exerts its effect by directly binding to CLOCK and disrupting its interaction with BMAL1.

[1][3][8] This action interferes with the nuclear translocation of CLOCK, leading to a reduction in

the transcription of clock-controlled genes.[1][3] By inhibiting the positive arm of the feedback

loop, CLK8 effectively stabilizes the negative arm (PER/CRY repressors), which results in an

enhanced amplitude of the circadian rhythm without significantly altering its period length.[3]
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Caption: CLK8 inhibits the CLOCK:BMAL1 interaction, disrupting the core circadian feedback
loop.

Data Presentation
A summary of the key quantitative data for CLK8 is provided below.
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Property Value Source(s)

Molecular Weight 498.53 g/mol [8][9]

Molecular Formula C₂₉H₂₆N₂O₆ [8]

CAS Number 898920-65-5 [2][8]

Appearance White to off-white solid

Purity >98% [8]

Solubility in DMSO
≥ 30-50 mg/mL (≥ 60.18-

100.29 mM)
[1][2][9]

In Vivo Formulations

≥ 2 mg/mL in 10% DMSO +

40% PEG300 + 5% Tween 80

+ 45% Saline≥ 2.5 mg/mL in

10% DMSO + 90% Corn Oil

[1][2][9]

Powder Storage
-20°C for up to 3 years. Protect

from light and moisture.
[2]

Solution Storage (in DMSO)
-80°C for 6-12 months.-20°C

for 1 month.
[1][2][9]

Experimental Protocols
The following protocols provide a detailed methodology for preparing a CLK8 stock solution for

in vitro use.

Materials and Equipment
CLK8 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber, or light-protected microcentrifuge tubes (e.g., 1.5 mL)
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Vortex mixer

Bath sonicator

Calibrated micropipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM CLK8 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution in DMSO. Adjust

volumes as needed.

Pre-Experiment Preparation:

Bring the CLK8 powder vial to room temperature before opening to prevent condensation.

Ensure all equipment is clean and sterile.

Work in a chemical fume hood.

Calculation of Mass:

The mass of CLK8 required can be calculated using the formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (

g/mol ) / 1000

For 1 mL of a 10 mM solution:

Mass (mg) = 10 mM x 1 mL x 498.53 g/mol / 1000 = 4.985 mg

Weighing the Compound:

Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

Carefully weigh approximately 4.99 mg of CLK8 powder directly into the tared tube.

Record the exact mass.
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Dissolution:

Based on the exact mass recorded, calculate the precise volume of DMSO needed to

achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 498.53 ( g/mol )] x [1000 / 10 (mM)]

Add the calculated volume of anhydrous DMSO to the tube containing the CLK8 powder.

It is recommended to use newly opened DMSO as it is hygroscopic, and moisture can

affect solubility.[1]

Tightly cap the tube and vortex thoroughly for 1-2 minutes.

If the compound is not fully dissolved, place the tube in a bath sonicator for 5-10 minutes,

or until the solution is clear and free of particulates.[2] Gentle warming may also aid

dissolution, but sonication is preferred.[2]

Final Verification:

Visually inspect the solution against a light source to ensure complete dissolution and the

absence of any precipitate.
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Caption: Experimental workflow for preparing a CLK8 stock solution in DMSO.
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Storage and Stability
Aliquoting: To maintain the stability of the stock solution and avoid degradation from repeated

freeze-thaw cycles, it is critical to aliquot the solution into smaller, single-use volumes (e.g.,

10-20 µL) in sterile, light-protected tubes.[1]

Long-Term Storage: Store the aliquots at -80°C for maximum stability, which can be up to 6-

12 months.[1][2]

Short-Term Storage: For more frequent use, aliquots can be stored at -20°C for up to 1

month.[1][9]

Protection: Always store solutions sealed and protected from moisture and light.[1][2]

Guidelines for Use in Cell-Based Assays
Dilution: When preparing working solutions for cell culture experiments, perform serial

dilutions of the DMSO stock into your aqueous culture medium immediately before use.

DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is

non-toxic, typically below 0.1%. High concentrations of DMSO can affect cell viability and

experimental outcomes.

Precipitation: CLK8 is poorly soluble in aqueous solutions. When diluting the DMSO stock,

add it to the medium and mix immediately and thoroughly to prevent precipitation. If

precipitation is observed, the working solution may not be usable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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